3-Bromo-4-(cyclopropylamino)-benzonitrile

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.1 g/mol
• IUPAC Name: 3-bromo-4-(cyclopropylamino)benzonitrile
• InChI: InChI=1S/C10H9BrN2/c11-9-5-7(6-12)1-4-10(9)13-8-2-3-8/h1,4-5,8,13H,2-3H2
• InChI Key: WDQGOORIULAYFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=C(C=C2)C#N)Br

Description

3-Bromo-4-(cyclopropylamino)-benzonitrile is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-fluorobenzonitrile (9.33 mmol) and cyclopropylamine (7.90 g, 136 mmol) in methanol (60 mL) was heated to 60° C. for 20 hours and concentrated. The concentrate was purified by flash column chromatography with 96:4 hexane/ethyl acetate to provide 2.63 g of the desired product. MS (ESI(+)) m/z 239 (M+H)+;